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Compound of Interest

Compound Name: Lithium aluminium hydride

Cat. No.: B105392 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling of pyrophoric lithium aluminum hydride (LAH) in a laboratory

setting.

Frequently Asked Questions (FAQs)
Q1: What is Lithium Aluminum Hydride (LAH) and why is it considered hazardous?

A1: Lithium aluminum hydride (LiAlH4), often abbreviated as LAH, is a powerful reducing agent

used extensively in organic synthesis.[1][2] It is classified as a pyrophoric and water-reactive

material, meaning it can ignite spontaneously in air, especially in the presence of moisture,

friction, or static sparks.[1][3][4] Its reaction with water is violent and produces flammable

hydrogen gas, which can be ignited by the heat of the reaction.[1][4]

Q2: What are the immediate dangers I should be aware of when working with LAH?

A2: The primary dangers include:

Fire and Explosion: LAH can ignite on contact with moist air or water.[1][3] Grinding the solid

can also cause it to ignite.[1] The hydrogen gas evolved upon contact with water is highly

flammable.[1]

Corrosivity: LAH is highly corrosive to the eyes, skin, and mucous membranes.[1][3] Contact

with moisture on the skin can form lithium hydroxide, leading to severe burns.[1]
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Reactivity: It reacts violently with a wide range of substances, including alcohols, acids,

oxidizing agents, and even carbon dioxide.[1][3][4] Using a CO2 fire extinguisher on an LAH

fire will intensify it.[3][4]

Q3: What Personal Protective Equipment (PPE) is mandatory when handling LAH?

A3: Appropriate PPE is crucial for minimizing risk. The following should be worn:

Eye Protection: Safety glasses are a minimum requirement.[1][3]

Hand Protection: Impervious gloves, such as nitrile or neoprene, are necessary.[3][5] Always

inspect gloves for any signs of degradation before use.[5]

Body Protection: A fire-retardant laboratory coat is essential.[1][3][6] Long pants and closed-

toe shoes are also required.[6]

Respiratory Protection: When handling powdered LAH outside of a glovebox, a respirator

may be necessary to avoid inhaling dust.[5]

Q4: How should I store LAH in the lab?

A4: Proper storage is critical to prevent accidents. Store LAH in a cool, dry place in tightly

sealed containers.[1][3] It should be kept separate from combustible materials, acids, and any

source of moisture.[1][3] Storage under an inert atmosphere (e.g., nitrogen or argon) is

recommended.

Q5: What is the correct procedure for weighing and transferring LAH?

A5: Whenever possible, handle LAH in an inert atmosphere, such as in a glovebox.[3][6] If a

glovebox is unavailable, work in a well-ventilated fume hood.[1] Weigh out only the amount of

LAH needed for the immediate experiment.[6] Use spark-proof tools for transfer.[3] Avoid

creating dust.[3]

Troubleshooting Guides
Issue: The LAH reaction is bubbling vigorously and uncontrollably during quenching.
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Cause: The quenching agent is being added too quickly, leading to a rapid, exothermic reaction

and a large release of hydrogen gas.

Solution:

Immediately stop the addition of the quenching agent.

Ensure the reaction flask is securely clamped and in a cooling bath (e.g., an ice-water bath)

to manage the temperature.[7]

Resume the addition of the quenching agent at a much slower, dropwise rate, with vigorous

stirring to dissipate heat and control the gas evolution.[7][8]

Issue: A small fire has started in the reaction flask.

Cause: LAH has come into contact with a source of ignition, likely due to a rapid exotherm or

exposure to air.

Solution:

Alert nearby personnel and be prepared to evacuate if the fire cannot be controlled.

DO NOT use a water or carbon dioxide fire extinguisher, as this will worsen the fire.[1][3][4]

For a small, contained fire, use a Class D fire extinguisher, dry sand, or soda ash to smother

the flames.[3][4] A bucket of dry sand should always be readily accessible when working with

LAH.[1][3]

Issue: Spilled LAH powder on the bench.

Cause: Accidental spillage during transfer.

Solution:

Control all ignition sources in the area.[3]

Wearing appropriate PPE, cover the spill with dry sand or another non-reactive, dry

absorbent material.[3][6]
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Using spark-resistant tools, scoop the mixture into a designated, labeled container for

hazardous waste disposal.[3]

DO NOT use water or combustible materials like paper towels to clean up the spill.[3] If a

spillage occurs, it can be quenched with isopropyl alcohol.[9]

Experimental Protocols
Detailed Protocol for Quenching an LAH Reaction
(Fieser Method)
This method is a widely used and reliable procedure for safely quenching excess LAH after a

reaction is complete. The quantities are based on the initial mass of LAH used.

Quantitative Data for Fieser Method Quenching

Reagent Volume per gram of LAH

Water (H₂O) 1 mL

15% Sodium Hydroxide (aq. NaOH) 1 mL

Water (H₂O) 3 mL

Procedure:

Cool the Reaction: Once the reaction is deemed complete, cool the reaction flask to 0 °C

using an ice-water bath.[6][9] This is crucial to control the exotherm of the quenching

process.

Slow Addition of Water: With vigorous stirring, slowly and dropwise add 'x' mL of water,

where 'x' is the number of grams of LAH used in the reaction.[10] You will observe gas

evolution.

Addition of Sodium Hydroxide: Continue to stir and slowly add 'x' mL of a 15% aqueous

sodium hydroxide solution.[10]

Final Water Addition: Add a final '3x' mL of water to the reaction mixture.[10]
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Warm and Stir: Remove the cooling bath and allow the mixture to warm to room

temperature. Continue stirring for at least 15-30 minutes.[10] The slurry should become a

granular, filterable solid.

Filtration: Filter the mixture, washing the solid with an appropriate organic solvent (e.g.,

diethyl ether or THF) to ensure all of the product is collected.[7][8]

Waste Disposal
Excess or expired LAH is considered hazardous waste and must be disposed of properly.

Quenching Small Amounts: Small amounts of excess LAH can be destroyed by creating a

suspension in an inert solvent like diethyl ether and slowly adding ethyl acetate.[1] This is

followed by the addition of a saturated aqueous solution of ammonium chloride.[1]

Containerization: All LAH waste, including quenched material and contaminated items, must

be stored in clearly labeled, tightly sealed containers.[3]

Disposal: Dispose of all LAH waste through your institution's hazardous waste management

program.[3]
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Caption: Workflow for Safe Handling of LAH
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Caption: Decision Tree for LAH Quenching
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Caption: Key Safety Precautions for LAH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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